[17-Methoxy-7,15,19,20-tetramethyl-18-oxo-10-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3,5,11-trioxapentacyclo[10.7.1.02,6.08,20.014,19]icos-16-en-7-yl] acetate
[17-Methoxy-7,15,19,20-tetramethyl-18-oxo-10-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3,5,11-trioxapentacyclo[10.7.1.02,6.08,20.014,19]icos-16-en-7-yl] acetate
Brand Name:
Vulcanchem
CAS No.:
135638-54-9
VCID:
VC0236088
InChI:
InChI=1S/C30H44O13/c1-12-7-15(37-6)25(36)28(3)14(12)8-18-29(4)17(30(5,43-13(2)32)26-23(24(28)29)38-11-39-26)9-19(41-18)42-27-22(35)21(34)20(33)16(10-31)40-27/h7,12,14,16-24,26-27,31,33-35H,8-11H2,1-6H3
SMILES:
CC1C=C(C(=O)C2(C1CC3C4(C2C5C(C(C4CC(O3)OC6C(C(C(C(O6)CO)O)O)O)(C)OC(=O)C)OCO5)C)C)OC
Molecular Formula:
C13H12F3NO3
Molecular Weight:
612.7 g/mol
[17-Methoxy-7,15,19,20-tetramethyl-18-oxo-10-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3,5,11-trioxapentacyclo[10.7.1.02,6.08,20.014,19]icos-16-en-7-yl] acetate
CAS No.: 135638-54-9
Main Products
VCID: VC0236088
Molecular Formula: C13H12F3NO3
Molecular Weight: 612.7 g/mol
CAS No. | 135638-54-9 |
---|---|
Product Name | [17-Methoxy-7,15,19,20-tetramethyl-18-oxo-10-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3,5,11-trioxapentacyclo[10.7.1.02,6.08,20.014,19]icos-16-en-7-yl] acetate |
Molecular Formula | C13H12F3NO3 |
Molecular Weight | 612.7 g/mol |
IUPAC Name | [17-methoxy-7,15,19,20-tetramethyl-18-oxo-10-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3,5,11-trioxapentacyclo[10.7.1.02,6.08,20.014,19]icos-16-en-7-yl] acetate |
Standard InChI | InChI=1S/C30H44O13/c1-12-7-15(37-6)25(36)28(3)14(12)8-18-29(4)17(30(5,43-13(2)32)26-23(24(28)29)38-11-39-26)9-19(41-18)42-27-22(35)21(34)20(33)16(10-31)40-27/h7,12,14,16-24,26-27,31,33-35H,8-11H2,1-6H3 |
Standard InChIKey | NLABKWWGROHMBZ-UHFFFAOYSA-N |
SMILES | CC1C=C(C(=O)C2(C1CC3C4(C2C5C(C(C4CC(O3)OC6C(C(C(C(O6)CO)O)O)O)(C)OC(=O)C)OCO5)C)C)OC |
Canonical SMILES | CC1C=C(C(=O)C2(C1CC3C4(C2C5C(C(C4CC(O3)OC6C(C(C(C(O6)CO)O)O)O)(C)OC(=O)C)OCO5)C)C)OC |
Synonyms | picrasinoside H |
PubChem Compound | 196880 |
Last Modified | Nov 11 2021 |
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